molecular formula C12H16N2O B8286788 3-(2-Ethoxy-ethyl)-1H-indol-6-ylamine

3-(2-Ethoxy-ethyl)-1H-indol-6-ylamine

Cat. No. B8286788
M. Wt: 204.27 g/mol
InChI Key: SKRJZZSNDMLDLB-UHFFFAOYSA-N
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Patent
US08741925B2

Procedure details

3-(2-Ethoxy-ethyl)-1H-indol-6-ylamine (B-16) was synthesized following the general scheme above starting from 6-nitroindole and 1-bromo-2-ethoxy-ethane. Overall yield (15%). HPLC ret. time 1.56 min, 10-99% CH3CN, 5 min run; ESI-MS 205.1 m/z (MH+).
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Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:12]=[C:11]2[C:7]([CH:8]=[CH:9][NH:10]2)=[CH:6][CH:5]=1)([O-])=O.Br[CH2:14][CH2:15][O:16][CH2:17][CH3:18]>CC#N>[CH2:15]([O:16][CH2:17][CH2:18][C:8]1[C:7]2[C:11](=[CH:12][C:4]([NH2:1])=[CH:5][CH:6]=2)[NH:10][CH:9]=1)[CH3:14]

Inputs

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[N+](=O)([O-])C1=CC=C2C=CNC2=C1
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BrCCOCC
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Conditions

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Conditions are dynamic
1
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See reaction.notes.procedure_details.

Workups

CUSTOM
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Overall yield (15%)

Outcomes

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product
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C(C)OCCC1=CNC2=CC(=CC=C12)N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.